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Compound of Interest

Compound Name: Fura-2 pentapotassium

Cat. No.: B2536095 Get Quote

Researchers and drug development professionals utilizing Fura-2 pentapotassium salt for

intracellular calcium imaging must adhere to stringent safety and handling protocols. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this valuable fluorescent indicator.

Personal Protective Equipment (PPE)
When handling Fura-2 pentapotassium salt, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure laboratory safety. The following personal

protective equipment is required.[1]
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PPE Category Item Specification

Eye and Face Protection Safety Goggles
Tight-sealing to protect against

dust and splashes.[2][3]

Face Shield

To be worn in addition to safety

goggles when there is a

significant splash hazard.[2][3]

Hand Protection Chemical-resistant Gloves
Wear appropriate gloves to

prevent skin contact.[4]

Body Protection Protective Clothing
A lab coat is the minimum

requirement.[1][2][4]

Long pants and closed-toe

shoes are also mandatory.[1]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required if exposure limits are

exceeded or if irritation occurs.

Positive-pressure supplied air

respirators may be necessary

for high airborne contaminant

concentrations.[2]

Experimental Workflow and Safety Protocols
The following diagram outlines the standard workflow for handling Fura-2 pentapotassium
salt, from receiving and storage to disposal. Adherence to these steps is critical for safe

laboratory practice.
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Step-by-Step Handling and Disposal Plan
1. Receiving and Storage:

Upon receipt, store Fura-2 pentapotassium salt in a tightly sealed container in a dry, cool,

and well-ventilated place.[4]

For long-term storage, keep at -20°C to -80°C, protected from light.[5][6] Stock solutions can

be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[5]

Aqueous solutions should be stored at 2-6°C, protected from light, and used within three

months; do not freeze aqueous solutions.[7]

2. Preparation of Stock and Working Solutions:

Engineering Controls: All handling of the solid compound and preparation of solutions should

be conducted in a chemical fume hood to minimize inhalation of dust.[3]

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

table above.

Weighing: Carefully weigh the desired amount of Fura-2 pentapotassium salt. Avoid

creating dust.[3][4]

Dissolving: The salt is soluble in aqueous buffers with a pH greater than 6.[7] It can also be

dissolved in solvents like DMSO.[8] Prepare a concentrated stock solution (e.g., 1-5 mM in

DMSO).[7]

Preparation of Working Solution: Dilute the stock solution to the final working concentration

(typically 0.1 µM to 5 µM) in a suitable buffer.[7]

3. Experimental Use:

Follow your specific experimental protocol for cell loading, which may include methods like

microinjection or scrape loading as the pentapotassium salt is membrane-impermeant.[8]

Avoid contact with skin, eyes, or clothing.[2][3] Do not eat, drink, or smoke when using this

product.[2][3]
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4. Spill Management:

In case of a spill, use appropriate protective equipment to clean it up promptly.[4]

For a powder spill, cover it with a plastic sheet to minimize spreading.[2][3]

Absorb liquid spills with an inert material.[4]

Collect all waste and place it in a suitable, labeled container for disposal.[2][4]

5. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek medical advice.[4]

Skin Contact: Wash the affected area with soap and plenty of water. If irritation persists, seek

medical attention.[3][4]

Inhalation: Move the individual to fresh air. If symptoms arise, seek medical advice.[4]

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting.

Seek medical advice.[3][4]

6. Disposal Plan:

Waste Collection: Collect all waste containing Fura-2 pentapotassium salt, including

unused solutions and contaminated materials (e.g., pipette tips, gloves), in a designated and

properly labeled hazardous waste container.

Disposal Regulations: Do not allow the product to enter drains, groundwater, or

watercourses.[4]

Consult and adhere to all local, state, and national regulations for the proper disposal of

chemical waste.[4] Contact your institution's environmental health and safety office for

specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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